Cas no 1268130-26-2 (1-(5-chlorothiophen-2-yl)-4-methylpentane-1,3-dione)

• Product Name: 1-(5-chlorothiophen-2-yl)-4-methylpentane-1,3-dione
• CAS No: 1268130-26-2
• MF: C₁₀H₁₁ClO₂S
• MW: 230.711140871048
• CID: 5939567
• PubChem ID: 63319777
• Update Time: 2025-10-28

1-(5-chlorothiophen-2-yl)-4-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)-4-methylpentane-1,3-dione
• EN300-1125096
• AKOS012623966
• 1268130-26-2

• Inchi： 1S/C10H11ClO2S/c1-6(2)7(12)5-8(13)9-3-4-10(11)14-9/h3-4,6H,5H2,1-2H3
• InChI Key： XSVZSVPCLURNME-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC(C(C)C)=O)=O)S1

Computed Properties

• Exact Mass: 230.0168285g/mol
• Monoisotopic Mass: 230.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-(5-chlorothiophen-2-yl)-4-methylpentane-1,3-dione

Introduction to 1-(5-Chlorothiophen-2-yl)-4-Methylpentane-1,3-Dione (CAS No. 1268130-26-2)

The compound 1-(5-chlorothiophen-2-yl)-4-methylpentane-1,3-dione, identified by the CAS registry number 1268130-26-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a chlorine atom and a pentane dione moiety. The presence of the thiophene group imparts interesting electronic properties, making this compound a subject of interest in various research areas.

Recent studies have highlighted the potential of 1-(5-chlorothiophen-2-yl)-4-methylpentane-1,3-dione in the development of advanced materials and pharmaceuticals. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical reactions. For instance, researchers have explored its use as a precursor in the synthesis of bioactive compounds and functional materials. The pentane dione moiety, in particular, has been shown to facilitate the formation of stable conjugated systems, which are highly desirable in applications such as organic electronics and drug design.

The synthesis of CAS No. 1268130-26-2 involves a multi-step process that typically begins with the preparation of the thiophene derivative. This is followed by careful functionalization to introduce the pentane dione group. The reaction conditions are optimized to ensure high yields and purity, as these factors are critical for downstream applications. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis pathway, making it more accessible for large-scale production.

In terms of physical properties, 1-(5-chlorothiophen-2-yl)-4-methylpentane-1,3-dione exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and THF. Its UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the thiophene and dione groups. These spectral properties make it a valuable tool in analytical chemistry for detecting trace amounts of related compounds.

The application of this compound extends beyond traditional chemical synthesis. In materials science, it has been utilized as a building block for constructing two-dimensional materials and nanoparticles. For example, researchers have successfully incorporated this molecule into graphene-like structures, demonstrating its potential in next-generation electronic devices. Additionally, its role as an intermediate in drug discovery has been well-documented, with several studies focusing on its ability to modulate cellular pathways associated with neurodegenerative diseases.

One of the most promising areas of research involving CAS No. 1268130-26-2 is its application in photovoltaic devices. The compound's ability to absorb light across a broad spectrum makes it an ideal candidate for use in dye-sensitized solar cells (DSSCs). Recent experiments have shown that incorporating this molecule into DSSCs can significantly improve their energy conversion efficiency, paving the way for more sustainable energy solutions.

In conclusion, 1-(5-chlorothiophen-2-yl)-4-methylpentane-1,3-dione (CAS No. 1268130-26-) is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the advancement of modern science and technology.